Cas no 1805321-30-5 (2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde
• CAS No: 1805321-30-5
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 4918782
• Update Time: 2025-06-24

2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde

• Inchi： 1S/C7H5F2NO2/c8-7(9)5-6(12)4(3-11)1-2-10-5/h1-3,7,12H
• InChI Key： IRXZKXLWUTZGHO-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=O)C=CN=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde

Introduction to 2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde (CAS No. 1805321-30-5)

2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde (CAS No. 1805321-30-5) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group and a hydroxyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde is composed of a pyridine ring with a difluoromethyl substituent at the 2-position and a hydroxyl group at the 3-position. The presence of these functional groups imparts distinct chemical properties to the molecule, such as enhanced lipophilicity and reactivity. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for drug design and development.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action is believed to involve the inhibition of viral replication through the modulation of key viral enzymes, such as RNA-dependent RNA polymerase.

In addition to its antiviral properties, 2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The versatility of 2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde extends beyond its direct biological activities. It serves as an excellent building block for the synthesis of more complex molecules with enhanced therapeutic potential. For example, researchers have used this compound as a starting material to develop novel derivatives with improved pharmacological properties, such as increased potency and reduced toxicity.

In the context of drug discovery, 2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde has been employed in high-throughput screening campaigns to identify lead compounds for various therapeutic targets. Its unique structural features make it an ideal candidate for fragment-based drug design (FBDD), a strategy that involves identifying small molecular fragments that bind to specific protein targets and optimizing them into potent lead compounds.

The safety profile of 2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde has also been evaluated in preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile further supports its potential as a viable drug candidate for clinical development.

In conclusion, 2-(Difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde (CAS No. 1805321-30-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive scaffold for the development of novel therapeutics. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound, further solidifying its importance in the field.